molecular formula C11H11ClN2O B1597549 (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol CAS No. 321538-17-4

(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol

Cat. No. B1597549
M. Wt: 222.67 g/mol
InChI Key: TXVJEOGFQJOJGG-UHFFFAOYSA-N
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Description

“(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol” is a chemical compound with the molecular formula C12H13ClN2O. It has an average mass of 236.697 Da and a monoisotopic mass of 236.071640 Da .


Molecular Structure Analysis

The molecular structure of “(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol” includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms .


Physical And Chemical Properties Analysis

“(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol” has a density of 1.3±0.1 g/cm3, a boiling point of 388.9±42.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.9 mmHg at 25°C. It also has an enthalpy of vaporization of 67.3±3.0 kJ/mol and a flash point of 189.0±27.9 °C .

Scientific Research Applications

  • Scientific Field : Chemical Crystallography
  • Summary of the Application : This compound is a highly versatile intermediate for the synthesis of various derivatives, including thiolates, azides, amines, and fused pyrazolo heterocycles . It’s also used in the production of new pyrazole derivatives .
  • Methods of Application or Experimental Procedures : The compound was prepared under Vilsmeyer conditions, a method used for the formylation of activated aromatic compounds . In this process, chlorination of C1 occurs in addition to the expected formylation .
  • Results or Outcomes : The crystal structure of the compound was determined using the X-ray diffraction method . The aldehydic fragment was found to be almost coplanar with the adjacent pyrazole ring, but the two ring planes are inclined at 72.8 (1)º . The molecule is linked to its neighbor by two directionally specific C–H···O interactions .

properties

IUPAC Name

(5-chloro-1-methyl-3-phenylpyrazol-4-yl)methanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11ClN2O/c1-14-11(12)9(7-15)10(13-14)8-5-3-2-4-6-8/h2-6,15H,7H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TXVJEOGFQJOJGG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=C(C(=N1)C2=CC=CC=C2)CO)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11ClN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20377069
Record name (5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20377069
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

222.67 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol

CAS RN

321538-17-4
Record name (5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20377069
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol
Reactant of Route 2
(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol
Reactant of Route 3
(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol
Reactant of Route 4
(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol
Reactant of Route 5
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Reactant of Route 6
(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methanol

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